Cas no 1588441-00-2 ((3-Methoxypyridin-2-yl)methanamine hydrochloride)

• Product Name: (3-Methoxypyridin-2-yl)methanamine hydrochloride
• CAS No: 1588441-00-2
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD27923105
• CID: 2094572
• PubChem ID: 71748350
• Update Time: 2025-06-11

(3-Methoxypyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypyridin-2-yl)methanamine hydrochloride
• AK142747
• (3-methoxypyridin-2-yl)methanamine;hydrochloride
• ST2414281
• AX8278442
• D94536
• 2-Pyridinemethanamine, 3-methoxy-, hydrochloride (1:1)
• O10088
• 1588441-00-2
• 1-(3-METHOXYPYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• CS-W021089
• DS-6538
• DB-145838
• SCHEMBL22616527
• 1171098-29-5
• MFCD27923105
• (3-Methoxypyridin-2-yl)methanaminehydrochloride
• (3-Methoxypyridin-2-yl)methanamine HCl
• AKOS022175175

• MDL： MFCD27923105
• Inchi： 1S/C7H10N2O.ClH/c1-10-7-3-2-4-9-6(7)5-8;/h2-4H,5,8H2,1H3;1H
• InChI Key： UVTVZSYFGGXRFD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CN=C1CN

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (3-Methoxypyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of (3-Methoxypyridin-2-yl)methanamine hydrochloride (CAS No. 1588441-00-2)

(3-Methoxypyridin-2-yl)methanamine hydrochloride (CAS No. 1588441-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine backbone and methoxy functional group, is widely utilized in the synthesis of bioactive molecules. Its unique structural properties make it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in (3-Methoxypyridin-2-yl)methanamine hydrochloride is driven by its potential applications in addressing modern health challenges. Researchers are exploring its role in neurodegenerative disease treatments, such as Alzheimer's and Parkinson's, due to its ability to modulate neurotransmitter activity. Additionally, its pharmacokinetic properties are under scrutiny for optimizing drug delivery systems, a hot topic in precision medicine.

From a chemical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial use. The presence of the methoxy group at the 3-position of the pyridine ring contributes to its electronic and steric effects, influencing its reactivity in cross-coupling reactions and other synthetic pathways. These features align with current trends in green chemistry, where efficient and sustainable synthesis methods are prioritized.

In the context of AI-driven drug discovery, (3-Methoxypyridin-2-yl)methanamine hydrochloride is frequently analyzed for its molecular docking potential. Computational models predict its interactions with various biological targets, accelerating the identification of novel therapeutics. This aligns with the increasing demand for machine learning in chemistry, a topic frequently searched by professionals in the field.

Quality control and analytical validation are critical for this compound, given its pharmaceutical relevance. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. These methods are part of broader discussions on Good Manufacturing Practices (GMP), a recurring theme in regulatory and industry forums.

As the scientific community continues to explore the versatility of (3-Methoxypyridin-2-yl)methanamine hydrochloride, its role in personalized medicine and bioconjugation techniques is becoming increasingly prominent. This compound exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical research, offering solutions to some of today's most pressing healthcare challenges.